Cas no 274910-23-5 (5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 274910-23-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6447434
• PubChem ID: 11780152
• Update Time: 2025-06-09

5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine
• EN300-1916131
• 274910-23-5
• SCHEMBL6652186

• Inchi： 1S/C11H13BrO2/c12-6-2-4-9-3-1-5-10-11(9)14-8-7-13-10/h1,3,5H,2,4,6-8H2
• InChI Key： MHICZBWHHCHIBX-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC=CC2=C1OCCO2

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine

Introduction to 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 274910-23-5)

5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine, also known by its CAS number 274910-23-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxine ring and a brominated propyl side chain. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine is composed of a 1,4-benzodioxine ring, a six-membered ring with two oxygen atoms at the 1 and 4 positions, and a propyl side chain substituted with a bromine atom at the 3 position. The presence of the bromine atom imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The brominated propyl side chain appears to play a crucial role in these activities by modulating specific protein-protein interactions and signaling pathways.

In the context of anti-inflammatory research, 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This inhibition is thought to be mediated through its interaction with nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. These findings suggest that 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine could be a promising lead compound for the development of new anti-inflammatory drugs.

In cancer research, 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine has demonstrated significant cytotoxic effects against various cancer cell lines. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and activating caspase cascades. Additionally, it has been observed to inhibit cell proliferation and angiogenesis, which are critical processes for tumor growth and metastasis. These properties make 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine an attractive candidate for further preclinical and clinical evaluation as an anticancer agent.

The synthesis of 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine involves several well-established organic reactions. One common approach involves the reaction of 1,4-dibenzodioxin with 1-bromo-3-chloropropane in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired product with high yield and purity. The synthetic route is scalable and can be adapted for large-scale production if required for further pharmaceutical development.

In addition to its potential therapeutic applications, 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine has also been studied for its use as a chemical intermediate in the synthesis of other biologically active compounds. Its reactivity and functional group versatility make it a valuable building block for chemists working on drug design and synthesis projects.

The safety profile of 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further toxicological studies are necessary to fully assess its safety profile before it can be advanced to clinical trials.

In conclusion, 5-(3-bromopropyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 274910-23-5) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory and anticancer properties make it a valuable candidate for drug discovery efforts aimed at developing new treatments for inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for potential therapeutic applications.